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Compound of Interest

Compound Name: N,N'-Dimethylethylenediamine

Cat. No.: B021762 Get Quote

An In-Depth Technical Guide to the Safe Handling of N,N'-Dimethylethylenediamine For

Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and emergency

procedures for N,N'-Dimethylethylenediamine, a flammable and corrosive liquid. The

information is compiled from various Safety Data Sheets (SDS) to ensure a thorough

understanding of the associated hazards and mitigation strategies. This document addresses

two common isomers: N,N'-Dimethylethylenediamine (CAS 110-70-3) and N,N-

Dimethylethylenediamine (CAS 108-00-9), and clearly distinguishes between their respective

data where available.

Hazard Identification and Classification
N,N'-Dimethylethylenediamine is classified as a hazardous chemical under the Globally

Harmonized System (GHS). It is a flammable liquid and vapor that causes severe skin burns

and eye damage.[1][2][3] Inhalation may also cause respiratory irritation.[1][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquid 2 or 3

H225: Highly flammable liquid

and vapor / H226: Flammable

liquid and vapour[1][2][4]

Skin Corrosion/Irritation 1A or 1B
H314: Causes severe skin

burns and eye damage[1][2][3]

Serious Eye Damage/Irritation 1
H314: Causes severe skin

burns and eye damage[2][3]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[2]

[5]

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin[2][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][3]

Hazard Pictograms:

GHS02 (Flame), GHS05 (Corrosion), GHS07 (Exclamation Mark)[1]

Signal Word: Danger[2][3][4][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties
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Property
N,N'-
Dimethylethylenediamine
(CAS 110-70-3)

N,N-
Dimethylethylenediamine
(CAS 108-00-9)

Molecular Formula C₄H₁₂N₂[3][7] C₄H₁₂N₂[4]

Molecular Weight 88.15 g/mol [3] 88.15 g/mol [4][5]

Appearance Liquid
Clear, colorless to light straw

liquid[8]

Boiling Point 119 °C 104-106 °C[9]

Density 0.819 g/mL at 20 °C 0.807 g/mL at 20 °C[9]

Flash Point 26 °C (78.8 °F) - closed cup
11.7 °C (53.1 °F) - closed

cup[4]

Vapor Pressure 20.6 mmHg[3] Not specified

Refractive Index n20/D 1.431 n20/D 1.438[9]

Handling and Storage Protocols
Proper handling and storage are essential to minimize risk of exposure and accidents.

Safe Handling
Ventilation: Always use in a well-ventilated area, preferably within a chemical fume hood, to

maintain safe working conditions.[7][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6][7] No smoking is permitted in handling areas.[1][6] All metal parts of equipment must be

grounded to prevent static electricity discharge.[2] Use only non-sparking tools and

explosion-proof equipment.[1][2][6]

Personal Contact: Avoid all personal contact, including inhalation of vapors, mists, or gas.[7]

[8] Do not get in eyes, on skin, or on clothing.[6][8]

Hygiene: Do not eat, drink, or smoke when using this product.[2][7] Wash hands and any

exposed skin thoroughly after handling.[2][6]
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Storage Conditions
Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][6][8]

Store locked up.[2][6]

Location: Store in a designated flammables and corrosives area.[2][6]

Incompatible Materials: Keep away from acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide (CO2).[6][9]

Sunlight: Protect from sunlight.[1]

Personal Protective Equipment (PPE)
A systematic approach to PPE is critical to prevent exposure. The following diagram illustrates

the selection process.
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Hazard Assessment

PPE Selection

Task: Handling
N,N'-Dimethylethylenediamine

Identify Hazards:
- Flammable Liquid

- Corrosive (Skin/Eyes)
- Respiratory Irritant

- Acutely Toxic

Evaluate Task

Eye/Face Protection:
- Chemical Splash Goggles (ANSI Z87.1)

- Face Shield for splash risk

Protect Eyes

Hand Protection:
- Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile)

Protect Skin

Body Protection:
- Laboratory Coat

- Chemical-resistant apron

Protect Body

Respiratory Protection:
- Use in chemical fume hood

- If ventilation is inadequate, use
NIOSH-approved respirator (Type ABEK filter)

Protect Lungs

Click to download full resolution via product page

Caption: PPE selection workflow for N,N'-Dimethylethylenediamine.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[8] For splash hazards,

use tight-sealing safety goggles and a face

shield.[6][10]

Skin Protection

Wear appropriate protective gloves (e.g., Butyl

rubber, Viton, Nitrile for splash protection) and

clothing to prevent skin exposure.[2][8][10] A lab

coat is standard, and a chemical-resistant apron

is recommended for larger quantities.[10]

Respiratory Protection

All work should be conducted in a well-

ventilated area, preferably a chemical fume

hood.[8][10] If exposure limits may be

exceeded, use a NIOSH/MSHA approved

respirator with a suitable filter (e.g., Type

ABEK).[2]

Engineering Controls

Ensure that eyewash stations and safety

showers are close to the workstation location.[2]

[6] Use explosion-proof electrical, ventilating,

and lighting equipment.[2][6]

Emergency Protocols: First Aid and Spills
Immediate and appropriate action is vital in an emergency. The following workflow outlines the

general response procedure.
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Immediate Actions

Specific Response

Emergency Event
(Spill or Exposure)

Ensure Scene Safety
(Remove ignition sources,

ventilate area)

Evacuate non-essential
personnel

Call for Emergency
Assistance / POISON CENTER

Personal Exposure?

Spill Cleanup

No

Administer First Aid
(See Protocol 5.1)

Yes

Seek Professional
Medical Attention

Cleanup Complete

Click to download full resolution via product page

Caption: General emergency response workflow for spills or exposure.
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Experimental Protocol: First Aid Measures
In all cases of doubt, or when symptoms persist, seek immediate medical advice.[1]

General Advice: Do not leave the affected person unattended.[1] Remove the victim from the

danger area and take off all contaminated clothing immediately.[1]

Eye Contact:

Immediately hold eyelids apart and flush the eye continuously with running water for at

least 15 minutes.[6][7][8]

Ensure complete irrigation by occasionally lifting the upper and lower lids.[7][8]

Remove contact lenses if present and easy to do.[1][6] Continue rinsing.[1][6]

Immediately call a POISON CENTER or doctor.[1][2][8]

Skin Contact:

Take off immediately all contaminated clothing.[1][6]

Rinse skin with plenty of water or shower for at least 15 minutes.[1][2][8]

Wash with plenty of soap and water.[1]

Seek immediate medical attention.[2][8]

Inhalation:

Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[2]

[6][11]

If breathing is irregular or has stopped, provide artificial respiration.[1][8] Do not use

mouth-to-mouth resuscitation.[2][6]

Seek immediate medical assistance.[1][8]

Ingestion:
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Rinse mouth with water (only if the person is conscious).[1]

Do NOT induce vomiting.[1][2][6]

If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[8]

Immediately call a POISON CENTER or doctor.[1][2]

Experimental Protocol: Accidental Release (Spill)
Measures

Personal Precautions:

Evacuate personnel to safe areas.[6]

Wear appropriate personal protective equipment, including respiratory protection.[1][6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[2][6][8]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[11]

Keep away from drains, surface water, and ground water.[1]

Containment and Cleanup:

Contain the spill by covering drains.[1]

Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite, universal

binder, or earth).[2][8]

Use spark-proof tools to collect the material.[2][6][8]

Place the absorbed material into a suitable, closed, and labeled container for disposal.[2]

[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://file.medchemexpress.com/batch_PDF/HY-20512/N-N-Dibenzylethylenediamine-SDS-MedChemExpress.pdf
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate the affected area.[1]

Toxicological and Fire Hazard Information
Table 4: Toxicology and Firefighting Summary

Aspect Details

Toxicological Effects

Causes severe skin burns (dermatotoxin) and

serious eye damage.[1][3] Harmful if swallowed

or in contact with skin.[2] Inhalation may cause

respiratory tract irritation and can lead to toxic

pneumonitis.[1][3] The substance is not

classified as a carcinogen, mutagen, or

reproductive toxicant.[1][6]

Fire Hazards

Flammable liquid and vapor.[1][6] Vapors may

form explosive mixtures with air and can travel

to a source of ignition and flash back.[6]

Containers may explode when heated.[6]

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).[6]

Suitable Extinguishing Media

Use sand, carbon dioxide (CO2), dry chemical,

or alcohol-resistant foam.[1][6] Water mist may

be used to cool closed containers.[6]

Firefighter Protection

Wear a self-contained breathing apparatus

(SCBA) in pressure-demand, MSHA/NIOSH

approved, and full protective gear.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dimethylethylenediamine
https://www.fishersci.com/store/msds?partNumber=AAB20182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dimethylethylenediamine
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-70-3-A0006275-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81137.pdf
https://www.benchchem.com/product/b021762?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemos.de [chemos.de]

2. fishersci.com [fishersci.com]

3. N,N'-Dimethylethylenediamine | C4H12N2 | CID 8070 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. N,N-二甲基乙二胺 95% | Sigma-Aldrich [sigmaaldrich.com]

5. N,N-Dimethylethylenediamine | C4H12N2 | CID 66053 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. static.cymitquimica.com [static.cymitquimica.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. N,N-Dimethylethylenediamine | 108-00-9 [chemicalbook.com]

10. benchchem.com [benchchem.com]

11. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [N,N'-Dimethylethylenediamine safety data sheet and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021762#n-n-dimethylethylenediamine-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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